3-(1H-imidazo[4,5-b]pyridin-2-yl)aniline

• IUPAC Name: 3-(1H-imidazo[4,5-b]pyridin-2-yl)aniline
• InChI: InChI=1S/C12H10N4/c13-9-4-1-3-8(7-9)11-15-10-5-2-6-14-12(10)16-11/h1-7H,13H2,(H,14,15,16)
• InChI Key: YFFKNKVIPUKSDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=NC3=C(N2)C=CC=N3
• Molecular Formula: C12H10N4
• Molecular Weight: 210.23 g/mol

Description

“3-(1H-imidazo[4,5-b]pyridin-2-yl)aniline” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of compounds similar to “this compound” has been reported in the literature. For instance, a series of new (3-(1H-benzo[d]imidazol-2-yl))/(3-(3H-imidazo[4,5-b]pyridin-2-yl))-(1H-indol-5-yl)(3,4,5-trimethoxyphenyl)methanone conjugates were synthesized and evaluated for their antiproliferative activity on selected human cancer cell lines.

Scientific Research Applications

Synthesis and Molecular Structure

Research has demonstrated the utility of compounds similar to 3-(1H-imidazo[4,5-b]pyridin-2-yl)aniline in the synthesis of complex heterocyclic structures. For instance, a study described an efficient iodine-mediated approach for synthesizing 6-phenylpyrido[2',1':2,3]imidazo[4,5-c]quinolone heterocycles from related aniline compounds. This process involves oxidation, transamination, cyclization, and aromatization, highlighting the potential of these compounds in constructing intricate molecular architectures (Sunkari et al., 2017).

Catalytic Activities

Imidazo[1,2-a]pyridine derivatives, including compounds analogous to this compound, have been explored for their catalytic properties. A study highlighted the synthesis of such compounds and their efficacy as catalysts in the oxidation of catechol to o-quinone, demonstrating their potential in catalysis (Saddik et al., 2012).

Antimicrobial Properties

There is evidence suggesting the antimicrobial applications of imidazo[4,5-b]pyridine derivatives. A study synthesized novel series of such compounds and examined their in-vitro antimicrobial activity against various bacterial and fungal pathogens, showing their potential in developing new antimicrobial agents (Mallemula et al., 2015).

Material Science and Electrochemistry

In material science and electrochemistry, compounds similar to this compound have been used in studies assessing corrosion inhibition. For example, imidazo[4,5-b]pyridine derivatives were evaluated for their performance in inhibiting mild steel corrosion, showing the relevance of these compounds in corrosion science (Saady et al., 2021).

Mechanism of Action

Target of Action

The primary target of 3-(1H-imidazo[4,5-b]pyridin-2-yl)aniline is the microtubule assembly in cells . Microtubules are a component of the cell’s cytoskeleton and play crucial roles in maintaining cell shape, enabling cell motility, and facilitating intracellular transport .

Mode of Action

This compound interacts with its targets by inhibiting the formation of microtubule assembly . This interaction disrupts the normal function of microtubules, leading to changes in cell shape and function .

Biochemical Pathways

The compound affects the tubulin polymerization pathway . By inhibiting microtubule assembly, it disrupts the polymerization of tubulin, a protein that forms the microtubules. This disruption can lead to downstream effects such as altered cell division and growth .

Result of Action

The result of the compound’s action is significant cytotoxicity . It has been shown to exhibit considerable cytotoxicity with IC50 values ranging from 0.54 to 31.86 μM . Specifically, it has shown significant activity against the human prostate cancer cell line DU-145 .